Cas no 339028-37-4 (Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate)
Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 2-[3-(ANILINOCARBONYL)-5-CHLORO-2-OXO-1(2H)-PYRIDINYL]ACETATE
- ethyl 2-[5-chloro-2-oxo-3-(phenylcarbamoyl)pyridin-1-yl]acetate
- 1(2H)-Pyridineacetic acid, 5-chloro-2-oxo-3-[(phenylamino)carbonyl]-, ethyl ester
- Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate
-
- MDL: MFCD00141339
Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 166885-500mg |
Ethyl 2-[3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinyl]acetate |
339028-37-4 | 500mg |
$918.00 | 2023-09-07 | ||
| Matrix Scientific | 166885-1g |
Ethyl 2-[3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinyl]acetate |
339028-37-4 | 1g |
$1836.00 | 2023-09-07 | ||
| Matrix Scientific | 166885-5g |
Ethyl 2-[3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinyl]acetate |
339028-37-4 | 5g |
$7343.00 | 2023-09-07 | ||
| TRC | E161445-25mg |
Ethyl 2-[3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinyl]acetate |
339028-37-4 | 25mg |
$ 230.00 | 2022-06-02 | ||
| TRC | E161445-50mg |
Ethyl 2-[3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinyl]acetate |
339028-37-4 | 50mg |
$ 380.00 | 2022-06-02 | ||
| A2B Chem LLC | AI76127-1mg |
ethyl 2-[5-chloro-2-oxo-3-(phenylcarbamoyl)-1,2-dihydropyridin-1-yl]acetate |
339028-37-4 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI76127-5mg |
ethyl 2-[5-chloro-2-oxo-3-(phenylcarbamoyl)-1,2-dihydropyridin-1-yl]acetate |
339028-37-4 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI76127-10mg |
ethyl 2-[5-chloro-2-oxo-3-(phenylcarbamoyl)-1,2-dihydropyridin-1-yl]acetate |
339028-37-4 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI76127-500mg |
ethyl 2-[5-chloro-2-oxo-3-(phenylcarbamoyl)-1,2-dihydropyridin-1-yl]acetate |
339028-37-4 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI76127-1g |
ethyl 2-[5-chloro-2-oxo-3-(phenylcarbamoyl)-1,2-dihydropyridin-1-yl]acetate |
339028-37-4 | >90% | 1g |
$1295.00 | 2024-04-20 |
Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate
Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate (CAS No. 339028-37-4): A Comprehensive Overview
Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate (CAS No. 339028-37-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including an anilinocarbonyl moiety and a chloro substituent, makes it a versatile scaffold for chemical modifications and biological investigations.
The chemical structure of Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate encompasses a pyridine ring with an acetoxy group at the 2-position and a carboxylic acid esterified at the 1-position. The anilinocarbonyl group, attached to the 3-position of the pyridine ring, introduces a phenolic moiety that can participate in hydrogen bonding and other interactions with biological targets. Additionally, the chloro substituent at the 5-position enhances the compound's reactivity and potential for further derivatization.
In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. The compound Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable candidate for drug discovery efforts.
One of the most compelling aspects of Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate is its structural flexibility, which allows for diverse chemical modifications. Researchers have leveraged this flexibility to design analogs with enhanced potency and selectivity. For instance, modifications to the anilinocarbonyl group have been explored to optimize interactions with target proteins, while alterations to the chloro substituent have aimed to improve metabolic stability.
The synthesis of Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it in high purity.
In terms of biological activity, preliminary studies have indicated that Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate may possess anti-inflammatory and antioxidant properties. These activities are particularly relevant in the context of chronic diseases where inflammation and oxidative stress play significant roles. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.
The compound's potential extends beyond its primary pharmacological applications. Its structural features make it an attractive intermediate for the synthesis of more complex molecules with tailored properties. This versatility is particularly valuable in drug discovery pipelines where lead optimization is a critical step. By serving as a building block, Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate contributes to the development of novel compounds that may address unmet medical needs.
The safety profile of Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate, while not yet fully established through extensive toxicological studies, is an important consideration in its application. As with any chemical entity intended for biological use, careful evaluation of its stability, solubility, and potential side effects is essential. Collaborative efforts between synthetic chemists and biologists are crucial to ensure that this compound can be safely integrated into therapeutic strategies.
The future directions for research on Ethyl 2-3-(< strong >anilinocarbonyl strong >)-5-chlor o -2-o x o -1( 2 H ) - py rid in y acet ate ( CAS No .339028 -37 -4) are promising and multifaceted . Investigating its interactions with specific biological targets will provide deeper insights into its pharmacological effects . Additionally , exploring new synthetic pathways could enhance its accessibility for further development . The integration of computational methods and high-throughput screening technologies may accelerate these efforts by enabling rapid evaluation of analogs.
In conclusion, Ethyl 2 -3 - (< strong >an ilino carb on y l strong >) -5 -chlor o - 2-o x o -1( 2 H ) - py rid in y acet ate ( CAS No .339028 -37 -4) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with promising preliminary biological activities , make it a compelling subject for further investigation . As research progresses , this compound holds the potential to contribute to innovative therapeutic solutions across various medical disciplines . The continued exploration of its properties will undoubtedly enrich our understanding of molecular interactions and their implications for human health.
339028-37-4 (Ethyl 2-3-(anilinocarbonyl)-5-chloro-2-oxo-1(2H)-pyridinylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)